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Compound of Interest

1-(3-Chlorophenyl)piperidine-2,6-
Compound Name:
dione

Cat. No.: B13881759

Get Quote

Executive Summary & Risk Context[1][3][4][5][6]

1-(3-Chlorophenyl)piperidine-2,6-dione (also referred to as N-(3-chlorophenyl)glutarimide)

belongs to a class of chemical scaffolds structurally related to thalidomide and other
immunomodulatory imide drugs (IMiDs).[1][2]

While specific acute toxicity data may vary by supplier, the presence of the piperidine-2,6-dione
(glutarimide) moiety necessitates that this compound be handled with the Precautionary
Principle, specifically regarding Reproductive Toxicity (Teratogenicity).[1][2]

Core Directive: This compound must never be disposed of via municipal waste or sanitary
sewer systems. The only acceptable disposal method is high-temperature incineration via a
licensed hazardous waste contractor.[1][2]

Hazard Identification & Safety Profile
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Before disposal can occur, the material must be accurately classified.[3][4] As an N-substituted
glutarimide derivative, the following hazard profile must be assumed until specific toxicological
data proves otherwise.

| | Classifications (GHS)[1][2]

Hazard Category Code Statement Scientific Rationale

Glutarimide ring
intercalation with
May damage fertility Cereblon (CRBN) E3
Reproductive Toxicity H360 or the unborn child.[1]  ligase is a known
[2] mechanism for
teratogenicity in this

structural class.

Chlorinated phenyl
rings often enhance
lipophilicity and

. Toxic if swallowed.[1] ) .
Acute Toxicity (Oral) H301 metabolic stability,

[5] : :
increasing oral
bioavailability and

potential toxicity.

) ) Standard reactive
) o Causes skin/serious ] ]
Skin/Eye Irritation H315/H319 S potential of cyclic
eye irritation.[1][6]

imides.
Halogenated
Toxic to aquatic life aromatics are
Aquatic Toxicity H411 with long-lasting persistent
effects.[1][2] environmental
pollutants.

Critical PPE & Engineering Controls

e Respiratory: N95 minimum; P100 or Powered Air Purifying Respirator (PAPR) recommended
for powder handling.[1]

e Dermal: Double nitrile gloves (0.11mm minimum thickness).[1]
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o Containment: All weighing and open-vessel manipulation must occur within a Class Il
Biological Safety Cabinet (BSC) or a chemically rated Glovebox.[1][2]

Operational Disposal Workflow

This section details the logistical steps for moving the compound from "Active Reagent" to
"Final Destruction."

Waste Segregation Logic

The chemical nature of 1-(3-Chlorophenyl)piperidine-2,6-dione (Halogenated + Nitrogenous)
dictates its waste stream.[1][2]

e Stream A: Solid Waste (Pure Compound/Contaminated Solids)[1][2]
o Includes: Expired powder, contaminated gloves, weighing boats, paper towels.
o Container: Wide-mouth HDPE drum or amber glass jar with Teflon-lined cap.[1][2]
o Labeling: "Hazardous Waste - Toxic Solid - Halogenated Organic."[1][2]

o Stream B: Liquid Waste (Mother Liquors/Solutions)[1][2]

[¢]

Includes: Reaction solvents (e.g., DMSO, DMF, DCM) containing the compound.

[¢]

Container: Safety can or HDPE carboy (compatible with solvent).

[e]

Labeling: "Hazardous Waste - Flammable/Toxic Liquid - Halogenated."[1][2]

o

Restriction:Do NOT mix with Oxidizers (e.g., Nitric Acid, Peroxides) to prevent violent
cleavage of the imide ring.

Workflow Visualization
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Waste Generation

1-(3-Chlorophenyl)piperidine-2,6-dione

Physical State?

Solid Liquid
Solid Waste Stream Liquid Waste Stream
(Powder, Gloves, Wipes) (Solvents, Mother Liquors)

Double-Bag (LDPE) Segregate by Solvent Type
Place in HDPE Drum (Halogenated vs Non-Halogenated)

Apply Hazardous Waste Label
Mark: 'Suspected Teratogen'

Satellite Accumulation Area
(Max 12 Months / <55 Gal)

Transfer to Licensed Contractor

Final Destruction:

High-Temp Incineration (>1100°C)
with Scrubber

Click to download full resolution via product page

Figure 1: Decision logic for segregating and processing waste streams to ensure regulatory
compliance and safety.

Emergency Procedures (Spill Management)
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In the event of a spill, immediate containment is required to prevent aerosolization of the
glutarimide powder.

e Evacuate & Alert: Clear the immediate area. Mark the zone.
» Don PPE: Tyvek suit, double nitrile gloves, and full-face respirator (if outside a hood).[1]
o Containment (Solid):

o Do NOT dry sweep (creates dust).[1]

o Cover spill with wet paper towels (dampened with water or PEG-400) to suppress dust.[1]

[2]
o Scoop material into a hazardous waste container.
o Deactivation (Surface):
o After bulk removal, wipe the surface with 1M NaOH (Sodium Hydroxide).

o Mechanism:[1][2][7][5] Base hydrolysis opens the imide ring, breaking the piperidine-2,6-
dione structure and reducing biological activity [1].[1][2]

o Follow with a water rinse.[8][9][6] Collect all rinsate as hazardous liquid waste.

Regulatory & Compliance Framework
EPA (United States)

This compound is not currently explicitly P-listed or U-listed under RCRA (40 CFR 261.33).[1]
[2] However, the generator is responsible for determining characteristics.

o Waste Code Assignment:
o If dissolved in halogenated solvents (DCM/Chloroform): FO01/F002.[1]

o If exhibiting toxicity via TCLP (unlikely for this specific intermediate but possible): D0O04-
D043.[1][2]
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o Default Recommendation: Manage as Non-Specific Hazardous Waste to ensure
incineration.[1]

Transport (DOTI/IATA)

When shipping waste, use the following classification unless analytical data proves otherwise:

UN Number: UN 2811[1][2]

Proper Shipping Name: Toxic solid, organic, n.o.s. (1-(3-Chlorophenyl)piperidine-2,6-
dione)[1][2]

Class: 6.1

Packing Group: I

References

e Hydrolysis of Glutarimides: Khan, M. N. (1990). Kinetics and mechanism of alkaline
hydrolysis of glutarimide. Journal of Organic Chemistry.

 EPA RCRA Hazardous Waste Identification: 40 CFR Part 261 - Identification and Listing of
Hazardous Waste.[1] U.S. Environmental Protection Agency.

e OSHA Laboratory Standard: 29 CFR 1910.1450 - Occupational exposure to hazardous
chemicals in laboratories.[1] Occupational Safety and Health Administration.[5]

» Thalidomide Analog Safety: NIOSH List of Antineoplastic and Other Hazardous Drugs in
Healthcare Settings. Centers for Disease Control and Prevention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13881759/docs#operational-guide-1-3-chlorophenyl-
piperidine-2-6-dione-disposal-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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